Cas no 1554018-22-2 (2,6-dimethyl-N-(thiophen-2-yl)methyloxan-4-amine)

• Product Name: 2,6-dimethyl-N-(thiophen-2-yl)methyloxan-4-amine
• CAS No: 1554018-22-2
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5180891
• PubChem ID: 75525266
• Update Time: 2025-06-28

2,6-dimethyl-N-(thiophen-2-yl)methyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-N-(2-thienylmethyl)-
• 2,6-dimethyl-N-(thiophen-2-yl)methyloxan-4-amine

• Inchi： 1S/C12H19NOS/c1-9-6-11(7-10(2)14-9)13-8-12-4-3-5-15-12/h3-5,9-11,13H,6-8H2,1-2H3
• InChI Key： BMXOYUWKMWNRDR-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NCC2SC=CC=2)C1

Additional information on 2,6-dimethyl-N-(thiophen-2-yl)methyloxan-4-amine

Introduction to CAS No. 1554018-22-2: 2,6-Dimethyl-N-(Thiophen-2-Yl)Methyloxan-4-Amine

The compound with CAS No. 1554018-22-2, known as 2,6-Dimethyl-N-(Thiophen-2-Yl)Methyloxan-4-Amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a substituted oxazolidinone moiety. The thiophene group, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. The oxazolidinone ring, on the other hand, adds rigidity and potential for hydrogen bonding interactions.

Recent studies have highlighted the potential of 2,6-Dimethyl-N-(Thiophen-2-Yl)Methyloxan-4-Amine in various applications. For instance, researchers have explored its role in the development of advanced materials for optoelectronic devices. The compound's ability to form self-assembled monolayers (SAMs) has been leveraged to enhance the performance of organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. These findings underscore the importance of understanding the molecular interactions and surface properties of this compound.

In terms of synthesis, CAS No. 1554018-22-2 is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of thiophene derivatives as building blocks has enabled chemists to fine-tune the electronic properties of the resulting compounds. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The physical properties of 2,6-Dimethyl-N-(Thiophen-2-Yl)Methyloxan-4-Amine are equally intriguing. Its melting point and solubility characteristics make it suitable for use in various solvent systems. Additionally, the compound exhibits moderate thermal stability, which is advantageous for applications requiring high temperatures or prolonged exposure to heat.

From a biological standpoint, preliminary studies suggest that CAS No. 1554018-22-2 may possess antimicrobial properties. Researchers have investigated its activity against a range of bacterial and fungal strains, with promising results indicating potential applications in pharmaceuticals or agricultural chemicals. However, further studies are needed to fully understand its mechanism of action and toxicity profile.

In conclusion, CAS No. 1554018-22-2: 2,6-Dimethyl-N-(Thiophen-2-Yl)Methyloxan-4-Amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern materials science and organic chemistry.